Cas no 56032-34-9 (4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine)

4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine structure
56032-34-9 structure
Product Name:4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine
CAS No:56032-34-9
MF:C7H8ClN3O3S
MW:249.674718856812
CID:4715217
Update Time:2023-08-16

4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-ethoxy-2-(methylthio)-5-nitropyrimidine
    • 4-chloro-6-ethoxy-2-methylsulfanyl-5-nitropyrimidine
    • Inchi: 1S/C7H8ClN3O3S/c1-3-14-6-4(11(12)13)5(8)9-7(10-6)15-2/h3H2,1-2H3
    • InChI Key: RHTGLXYMSJYAQJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(=N1)SC)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.9974900 g/mol
  • Monoisotopic Mass: 248.9974900 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 106
  • Molecular Weight: 249.68
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